4-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide

• Molecular Formula: C16H15N5O2S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 4-oxo-1-phenyl-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C16H15N5O2S/c1-10(2)15-18-19-16(24-15)17-14(23)13-12(22)8-9-21(20-13)11-6-4-3-5-7-11/h3-10H,1-2H3,(H,17,19,23)
• InChI Key: JNEJTECIDBASEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=NN(C=CC2=O)C3=CC=CC=C3

Description

4-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a unique structure that includes a pyridazine ring, a thiadiazole ring, and a carboxamide group. It has garnered interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide typically involves multiple steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Formation of the Pyridazine Ring: The pyridazine ring is formed by cyclization of a hydrazine derivative with a diketone.

Coupling Reaction: The final step involves coupling the thiadiazole and pyridazine rings through an amide bond formation, typically using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the phenyl ring or the thiadiazole ring.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol.

Substitution: Electrophilic substitution reactions can take place on the phenyl ring, introducing various substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can be used for electrophilic substitution.

Major Products

Oxidation: Products may include phenolic derivatives or sulfoxides.

Reduction: Alcohol derivatives of the original compound.

Substitution: Various substituted phenyl derivatives depending on the reagent used.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural properties and potential as a building block for more complex molecules. Its heterocyclic rings make it a candidate for various synthetic applications.

Biology

Biologically, the compound has shown potential in antimicrobial and antifungal studies. Its ability to interact with biological macromolecules makes it a subject of interest in drug design and development.

Medicine

In medicine, research is ongoing to explore its potential as a therapeutic agent. Its unique structure may allow it to target specific enzymes or receptors, making it a candidate for drug development.

Industry

Industrially, the compound could be used in the development of new materials or as a catalyst in chemical reactions. Its stability and reactivity make it a versatile compound for various applications.

Mechanism of Action

The mechanism of action of 4-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. The thiadiazole and pyridazine rings play a crucial role in its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-oxo-1-phenyl-1,4-dihydropyridazine-3-carboxamide: Lacks the thiadiazole ring, making it less versatile in certain reactions.

N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide: Lacks the phenyl group, affecting its binding properties.

Uniqueness

The presence of both the thiadiazole and pyridazine rings, along with the phenyl group, makes 4-oxo-1-phenyl-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]-1,4-dihydropyridazine-3-carboxamide unique. This combination of functional groups provides a diverse range of chemical reactivity and biological activity, setting it apart from similar compounds.